2,5-Dibromothiazolo[5,4-b]pyridine

• IUPAC Name: 2,5-dibromo-[1,3]thiazolo[5,4-b]pyridine
• InChI: InChI=1S/C6H2Br2N2S/c7-4-2-1-3-5(10-4)11-6(8)9-3/h1-2H
• InChI Key: RQNMVJKYAZGOPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1N=C(S2)Br)Br
• Molecular Formula: C6H2Br2N2S
• DSSTOX Substance ID: DTXSID401297169
• Molecular Weight: 293.97 g/mol
• CAS RN: 1440428-02-3

Description

2,5-Dibromothiazolo[5,4-b]pyridine, also known as DBTP, is a heterocyclic compound with a thiazole ring fused with a pyridine ring containing two bromine atoms. It has a molecular formula of C6H2Br2N2S and an average mass of 293.966 Da.

Molecular Structure Analysis

The molecular structure of 2,5-Dibromothiazolo[5,4-b]pyridine consists of a thiazole ring (a ring with one sulfur and one nitrogen atom) fused with a pyridine ring (a ring with one nitrogen atom), with two bromine atoms attached. The InChI code for this compound is 1S/C6H2Br2N2S/c7-4-2-1-3-5 (10-4)11-6 (8)9-3/h1-2H.

Physical And Chemical Properties Analysis

2,5-Dibromothiazolo[5,4-b]pyridine is a yellow solid. It has a molecular weight of 293.97 g/mol. The compound is stored at temperatures between 0-5°C to maintain its stability.

Scientific Research Applications

Preparation and Structural Insights

The synthesis and characterization of halogenated derivatives of thiazolo[5,4-d]thiazole, including 2,5-dibromothiazolo[5,4-d]thiazole, have been investigated through direct electrophilic aromatic substitution reactions. These studies have led to the first successful instances of such reactions in the thiazolo[5,4-d]thiazole ring system. X-ray analysis revealed that these compounds exhibit planar structures and demonstrate significant π-stacking in their solid-state forms. Theoretical analyses, including MP2/6-31+G(d) and B3LYP/6-31+G(d) calculations, have provided insights into the halogenation mechanisms, suggesting that direct C-halogenation is the favored pathway. This research opens new avenues for the synthesis and application of halogenated thiazolo[5,4-d]thiazoles in various scientific domains (Benin, Yeates, & Dudis, 2008).

Synthetic Applications and Biological Potential

Research into thiazolo[5,4-b]pyridines has revealed their potential as molecular scaffolds for designing anticancer drug candidates. Structural modifications of these compounds have led to the identification of several derivatives with enhanced anticancer properties in vitro. This work highlights the significance of thiazolo[5,4-b]pyridine derivatives in medicinal chemistry, particularly in the context of anticancer drug development. The introduction of phenylazo substituents has been found to significantly increase the anticancer potential of these molecules, underscoring the importance of structural modification in enhancing biological activity (Chaban et al., 2012).

Halogen Dance Reaction and Natural Product Synthesis

The halogen dance reaction, a novel synthetic technique, has been utilized in the total synthesis of the natural product WS75624 B, which contains the pyridine-thiazole moiety. This approach involves the use of 2-bromothiazole and its subsequent functionalization, highlighting the versatility and utility of thiazole derivatives in complex natural product synthesis. The successful application of this reaction underscores the importance of innovative synthetic strategies in the construction of complex molecular architectures found in natural products (Stangeland & Sammakia, 2004).